Cas no 2550-61-0 (Methanesulfonic acid,cesium salt (8CI,9CI))

Methanesulfonic acid, cesium salt (8CI,9CI) is a cesium-based derivative of methanesulfonic acid, commonly utilized in organic synthesis and catalysis due to its strong acidity and high solubility in polar solvents. The cesium counterion enhances reactivity in various transformations, particularly in nucleophilic substitutions and esterifications. This compound is valued for its stability, non-oxidizing properties, and compatibility with sensitive substrates. Its high thermal and chemical robustness makes it suitable for demanding reaction conditions. Additionally, the cesium salt form improves handling compared to the free acid, offering precise control in stoichiometric applications. It is often employed in pharmaceutical and fine chemical synthesis where mild yet efficient acidic conditions are required.
Methanesulfonic acid,cesium salt (8CI,9CI) structure
2550-61-0 structure
Product name:Methanesulfonic acid,cesium salt (8CI,9CI)
CAS No:2550-61-0
MF:CH3CsO3S
MW:228.003175973892
MDL:MFCD00075523
CID:251766
PubChem ID:24892412

Methanesulfonic acid,cesium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid,cesium salt (8CI,9CI)
    • Cesium methanesulfonate
    • CsMeS
    • CsMSF
    • CsMSF CsMeS Methanesulfonic acid cesium salt
    • Methanesulfonic acid cesium salt
    • methanesulfonic acid,CaSium compound
    • Methansulfonsaeure,Casium-Verbindung
    • cesium;methanesulfonate
    • BP-12839
    • CAA55061
    • MFCD00075523
    • J-016025
    • Cesium methanesulfonate, used in patch clamp techniques
    • 2550-61-0
    • Cesiummethanesulfonate
    • SCHEMBL406061
    • DTXSID20408781
    • AKOS015915715
    • caesium(1+) mesylate
    • DJKJXRLREATOMF-UHFFFAOYSA-M
    • G77849
    • MDL: MFCD00075523
    • Inchi: InChI=1S/CH4O3S.Cs/c1-5(2,3)4;/h1H3,(H,2,3,4);/q;+1/p-1
    • InChI Key: DJKJXRLREATOMF-UHFFFAOYSA-M
    • SMILES: CS(=O)(=O)[O-].[Cs+]

Computed Properties

  • Exact Mass: 227.88600
  • Monoisotopic Mass: 227.88574209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 96.5
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 65.6Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 262-264 °C (lit.)
  • PSA: 65.58000
  • LogP: 0.24220
  • Solubility: Not determined

Methanesulfonic acid,cesium salt (8CI,9CI) Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38

Methanesulfonic acid,cesium salt (8CI,9CI) Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Methanesulfonic acid,cesium salt (8CI,9CI) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03834-5g
Cesium Methanesulfonate
2550-61-0 -
5g
¥1478.0 2024-07-18
eNovation Chemicals LLC
D769925-25g
Cesium methanesulfonate
2550-61-0 95%
25g
$495 2025-02-26
eNovation Chemicals LLC
D769925-5g
Cesium methanesulfonate
2550-61-0 95%
5g
$185 2025-02-18
Ambeed
A749753-5g
Cesium methanesulfonate
2550-61-0 98%
5g
$168.0 2025-03-05
eNovation Chemicals LLC
D769925-250mg
Cesium methanesulfonate
2550-61-0 95%
250mg
$70 2024-06-07
eNovation Chemicals LLC
D769925-1g
Cesium methanesulfonate
2550-61-0 95%
1g
$100 2024-06-07
1PlusChem
1P006UK8-25g
Cesium methanesulfonate
2550-61-0 98%;RG
25g
$320.00 2024-05-20
Aaron
AR006USK-250mg
Cesium methanesulfonate
2550-61-0 98%
250mg
$17.00 2025-01-23
eNovation Chemicals LLC
D769925-5g
Cesium methanesulfonate
2550-61-0 95%
5g
$195 2024-06-07
1PlusChem
1P006UK8-5g
Cesium methanesulfonate
2550-61-0
5g
$102.00 2024-05-20

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(CAS:2550-61-0)Methanesulfonic acid,cesium salt (8CI,9CI)
A1226969
Purity:99%
Quantity:25g
Price ($):374